3,4-diethoxy-N-(1-methyl-4-piperidinyl)benzamide

• IUPAC Name: 3,4-diethoxy-N-(1-methylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C17H26N2O3/c1-4-21-15-7-6-13(12-16(15)22-5-2)17(20)18-14-8-10-19(3)11-9-14/h6-7,12,14H,4-5,8-11H2,1-3H3,(H,18,20)
• InChI Key: KIHYJYPWMHRKPU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2CCN(CC2)C)OCC
• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol

Description

3,4-diethoxy-N-(1-methyl-4-piperidinyl)benzamide, also known as MPBD, is a chemical compound that has gained significant attention in scientific research due to its potential as a psychoactive drug. MPBD belongs to the class of benzamide derivatives and has been found to exhibit significant pharmacological effects on the central nervous system.

Mechanism of Action

The exact mechanism of action of 3,4-diethoxy-N-(1-methyl-4-piperidinyl)benzamide is not fully understood. However, it is believed that 3,4-diethoxy-N-(1-methyl-4-piperidinyl)benzamide acts as a dopamine reuptake inhibitor, which leads to an increase in the levels of dopamine in the brain. This increase in dopamine levels is thought to be responsible for the psychoactive effects of 3,4-diethoxy-N-(1-methyl-4-piperidinyl)benzamide.
Biochemical and Physiological Effects:
3,4-diethoxy-N-(1-methyl-4-piperidinyl)benzamide has been found to exhibit significant effects on the central nervous system. Studies have shown that 3,4-diethoxy-N-(1-methyl-4-piperidinyl)benzamide can induce feelings of euphoria, increased energy, and enhanced cognitive function. However, the long-term effects of 3,4-diethoxy-N-(1-methyl-4-piperidinyl)benzamide on the brain and the body are still not fully understood.

Advantages and Limitations for Lab Experiments

3,4-diethoxy-N-(1-methyl-4-piperidinyl)benzamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and can be obtained in large quantities. However, due to the potential psychoactive effects of 3,4-diethoxy-N-(1-methyl-4-piperidinyl)benzamide, it is important to handle it with caution and to ensure that proper safety measures are in place.

Future Directions

There are several future directions for research on 3,4-diethoxy-N-(1-methyl-4-piperidinyl)benzamide. One potential area of research is the development of new psychoactive drugs based on the structure of 3,4-diethoxy-N-(1-methyl-4-piperidinyl)benzamide. Another potential area of research is the investigation of the long-term effects of 3,4-diethoxy-N-(1-methyl-4-piperidinyl)benzamide on the brain and the body. Additionally, researchers may explore the potential therapeutic applications of 3,4-diethoxy-N-(1-methyl-4-piperidinyl)benzamide for the treatment of various neurological and psychiatric disorders.
Conclusion:
In conclusion, 3,4-diethoxy-N-(1-methyl-4-piperidinyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential as a psychoactive drug. While the exact mechanism of action of 3,4-diethoxy-N-(1-methyl-4-piperidinyl)benzamide is not fully understood, it has been found to exhibit significant effects on the central nervous system. Future research on 3,4-diethoxy-N-(1-methyl-4-piperidinyl)benzamide may lead to the development of new psychoactive drugs and the investigation of its potential therapeutic applications.

Synthesis Methods

The synthesis of 3,4-diethoxy-N-(1-methyl-4-piperidinyl)benzamide involves the reaction of 3,4-diethoxybenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 1-methyl-4-piperidone. The final step involves the reaction of the resulting amide with sodium hydride to produce 3,4-diethoxy-N-(1-methyl-4-piperidinyl)benzamide.

Scientific Research Applications

3,4-diethoxy-N-(1-methyl-4-piperidinyl)benzamide has been the subject of extensive scientific research due to its potential as a psychoactive drug. Researchers have investigated the effects of 3,4-diethoxy-N-(1-methyl-4-piperidinyl)benzamide on the central nervous system and its potential therapeutic applications.